Cas no 21005-48-1 (5-(2-nitroethenyl)-1H-indole)

• Product name: 5-(2-nitroethenyl)-1H-indole
• CAS No: 21005-48-1
• MF: C₁₀H₈N₂O₂
• MW: 188.18272
• CID: 1397493
• PubChem ID: 13109719

5-(2-nitroethenyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 5-(2-nitroethenyl)-
• 5-(2-nitroethenyl)-1H-indole
• DTXSID40711527
• XEFIVGQCEDZMHM-UHFFFAOYSA-N
• 21005-48-1
• 5-(2-nitro-vinyl)-1H-indole

• Inchi： InChI=1S/C10H8N2O2/c13-12(14)6-4-8-1-2-10-9(7-8)3-5-11-10/h1-7,11H
• InChI Key： XEFIVGQCEDZMHM-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CN2)C=C1C=C[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.05864
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 58.93